Anti-Inflammatory Potency Ranking in Vivo
In the single published head-to-head in vivo comparison of eudesmanolides from Artemisia barrelieri, all four compounds (barrelierin/Gracilin, artemalin, barrelin, and desoxyvulgarin) reduced carrageenan-induced rat paw edema, but barrelin (compound 3) exhibited the highest potency, with barrelierin/Gracilin (compound 1) and artemalin (compound 2) showing intermediate activity and desoxyvulgarin (compound 4) the lowest [1]. This study establishes a clear in vivo potency gradient among structurally related eudesmanolides, demonstrating that the α-methylene-γ-lactone moiety (absent in barrelierin, present in others) is not a prerequisite for anti-inflammatory activity [1]. However, specific numerical edema inhibition percentages for each compound at each time point could not be retrieved from publicly accessible full-text sources, limiting the precision of this comparison.
| Evidence Dimension | Relative in vivo anti-inflammatory potency in carrageenan-induced rat paw edema model |
|---|---|
| Target Compound Data | Barrelierin/Gracilin (compound 1): intermediate activity; precise % inhibition unavailable |
| Comparator Or Baseline | Artemalin (compound 2): intermediate activity; Barrelin (compound 3): highest activity; Desoxyvulgarin (compound 4): lowest activity |
| Quantified Difference | Potency rank order: Barrelin > Barrelierin ≈ Artemalin > Desoxyvulgarin; exact magnitude not retrievable |
| Conditions | Male rats (120–150 g); i.p. administration; 0.05 mL 3% carrageenan injected into right hind paw; edema measured at 1, 2, 3, 5, and 7 h post-injection [1] |
Why This Matters
This is the only available in vivo dataset comparing the target compound directly with co-isolated structural analogs, enabling a rank-order assessment of anti-inflammatory potency that guides selection when a specific efficacy tier is required.
- [1] Zafra-Polo, M.C. & Blázquez, M.A. Antiinflammatory activity of sesquiterpene lactones from Artemisia barrelieri in rats. Phytother. Res. 5, 91–93 (1991). DOI: 10.1002/ptr.2650050212. View Source
